Cas no 113412-15-0 (4-(1-Hydroxyethyl)benzene-1-sulfonamide)
4-(1-Hydroxyethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-(1-hydroxyethyl)-
- (+/-)-4-(1-hydroxyethyl)benzenesulfonamide
- 4-alpha-hydroxyethylbenzenesulfonamide
- 4-(1-hydroxyethyl)benzenesulfonamide
- 4-Ahebzs
- Z228586216
- 113412-15-0
- DTXSID50276738
- EN300-42363
- 25426-54-4
- AKOS000124736
- 4-(1-hydroxyethyl)benzene-1-sulfonamide
- 4-(1-Hydroxyethyl)benzene-1-sulfonamide
-
- Inchi: 1S/C8H11NO3S/c1-6(10)7-2-4-8(5-3-7)13(9,11)12/h2-6,10H,1H3,(H2,9,11,12)
- InChI Key: IMAILDNLESYHOJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C(C)O)(N)(=O)=O
Computed Properties
- Exact Mass: 201.04603
- Monoisotopic Mass: 201.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- Density: 1.346
- Boiling Point: 393.6°Cat760mmHg
- Flash Point: 191.8°C
- Refractive Index: 1.583
- PSA: 80.39
- LogP: 2.16840
4-(1-Hydroxyethyl)benzene-1-sulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(1-Hydroxyethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B443985-25mg |
4-(1-Hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B443985-50mg |
4-(1-Hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B443985-250mg |
4-(1-Hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-42363-0.05g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 0.05g |
$88.0 | 2023-02-10 | |
| Enamine | EN300-42363-0.1g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 0.1g |
$132.0 | 2023-02-10 | |
| Enamine | EN300-42363-0.25g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 0.25g |
$188.0 | 2023-02-10 | |
| Enamine | EN300-42363-0.5g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 0.5g |
$353.0 | 2023-02-10 | |
| Enamine | EN300-42363-1.0g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 1.0g |
$470.0 | 2023-02-10 | |
| Enamine | EN300-42363-2.5g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 2.5g |
$923.0 | 2023-02-10 | |
| Enamine | EN300-42363-5.0g |
4-(1-hydroxyethyl)benzene-1-sulfonamide |
113412-15-0 | 95% | 5.0g |
$1364.0 | 2023-02-10 |
4-(1-Hydroxyethyl)benzene-1-sulfonamide Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-(1-Hydroxyethyl)benzene-1-sulfonamide
4-(1-Hydroxyethyl)benzene-1-sulfonamide (CAS No. 113412-15-0): An Overview
4-(1-Hydroxyethyl)benzene-1-sulfonamide (CAS No. 113412-15-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-hydroxyethyl)benzenesulfonamide, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.
The molecular formula of 4-(1-Hydroxyethyl)benzene-1-sulfonamide is C9H12N2O3S, with a molecular weight of approximately 220.26 g/mol. The compound consists of a benzene ring substituted with a sulfonamide group and a hydroxyethyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting target for various applications.
Synthesis Methods: The synthesis of 4-(1-Hydroxyethyl)benzene-1-sulfonamide can be achieved through several routes. One common method involves the reaction of 4-chlorobenzenesulfonyl chloride with ethanolamine in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. Another approach involves the nucleophilic substitution of 4-chlorobenzenesulfonyl chloride with 2-aminoethanol, followed by dehydrohalogenation to form the hydroxyethyl group.
Chemical Properties: 4-(1-Hydroxyethyl)benzene-1-sulfonamide exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various chemical reactions and biological assays. The compound is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases. Its melting point is around 150-155°C, and it has a characteristic infrared (IR) spectrum with absorption bands at 3300 cm-1 (O-H stretch), 3000 cm-1 (C-H stretch), and 1300 cm-1 (S=O stretch).
Biological Activities: Recent studies have highlighted the potential biological activities of 4-(1-Hydroxyethyl)benzene-1-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated that 4-(1-Hydroxyethyl)benzene-1-sulfonamide may have antiviral activity against certain RNA viruses, although further research is needed to confirm these findings.
Clinical Applications: While 4-(1-Hydroxyethyl)benzene-1-sulfonamide is still in the early stages of clinical development, its unique properties make it a promising candidate for various therapeutic applications. Ongoing preclinical studies are evaluating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, researchers are exploring its potential as an adjuvant therapy in combination with existing anti-inflammatory drugs to enhance treatment outcomes.
Toxicity and Safety: The safety profile of 4-(1-Hydroxyethyl)benzene-1-sulfonamide has been investigated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive toxicity assessments are essential before advancing to clinical trials.
FUTURE DIRECTIONS: The future research on 4-(1-Hydroxyethyl)benzene-1-sulfonamide is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or analogs that can improve the bioavailability and efficacy of the compound. Additionally, further investigations into its mechanism of action at the molecular level will provide valuable insights into its potential therapeutic targets.
In conclusion, 4-(1-Hydroxyethyl)benzene-1-sulfonamide (CAS No. 113412-15-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
113412-15-0 (4-(1-Hydroxyethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)